![molecular formula C15H16N2O2 B1355835 N-(4-Amino-2-methylphenyl)-2-methoxybenzamide CAS No. 926254-89-9](/img/structure/B1355835.png)
N-(4-Amino-2-methylphenyl)-2-methoxybenzamide
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Description
N-(4-Amino-2-methylphenyl)-2-methoxybenzamide, also known as AM2M, is a synthetic organic compound that has been used as a research tool in the fields of chemistry, biochemistry, and pharmacology. It is a small molecule that can be easily synthesized and has a wide range of applications in laboratory experiments and scientific research.
Scientific Research Applications
Antioxidant Potential
Amino-substituted benzamide derivatives, including compounds structurally related to N-(4-Amino-2-methylphenyl)-2-methoxybenzamide, have been explored for their antioxidant capabilities. These compounds act as powerful antioxidants by scavenging free radicals. The electrochemical oxidation mechanisms of these compounds, including their pH-dependent behavior and the formation of quinonediimine derivatives, play a crucial role in their free radical scavenging activity. This research suggests that the structural features of these benzamides, such as the presence of amino groups, significantly influence their antioxidant properties (Jovanović et al., 2020).
Antiviral Activities
N-Phenylbenzamide derivatives, which are chemically related to this compound, have shown promising antiviral activities. Specifically, derivatives like 3-amino-N-(4-bromophenyl)-4-methoxybenzamide demonstrated significant activity against enterovirus 71 strains at low micromolar concentrations, indicating their potential as lead compounds for developing new antiviral drugs (Ji et al., 2013).
Molecular Interactions and Structural Insights
The study of molecular interactions and structural characteristics of benzamide derivatives, including those similar to this compound, provides valuable insights into their potential applications. For instance, the molecular structure, dimerization, and crystal packing of these compounds can influence their biological activity and interaction with target molecules. Understanding these structural aspects can guide the design of more effective therapeutic agents (Karabulut et al., 2014).
properties
IUPAC Name |
N-(4-amino-2-methylphenyl)-2-methoxybenzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O2/c1-10-9-11(16)7-8-13(10)17-15(18)12-5-3-4-6-14(12)19-2/h3-9H,16H2,1-2H3,(H,17,18) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KCVKSAJBDXNEKF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)N)NC(=O)C2=CC=CC=C2OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.30 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.